Cas no 1807034-27-0 (4-Cyano-5-ethyl-2-iodobenzoic acid)

• Product Name: 4-Cyano-5-ethyl-2-iodobenzoic acid
• CAS No: 1807034-27-0
• MF: C₁₀H₈INO₂
• MW: 301.080494880676
• CID: 5009516
• Update Time: 2025-11-01

4-Cyano-5-ethyl-2-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-ethyl-2-iodobenzoic acid

• Inchi： 1S/C10H8INO2/c1-2-6-3-8(10(13)14)9(11)4-7(6)5-12/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： RPQDKSMZAZNBDW-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(=CC=1C(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.6
• Topological Polar Surface Area: 61.1

Additional information on 4-Cyano-5-ethyl-2-iodobenzoic acid

Introduction to 4-Cyano-5-ethyl-2-iodobenzoic acid (CAS No. 1807034-27-0)

4-Cyano-5-ethyl-2-iodobenzoic acid (CAS No. 1807034-27-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its aromatic ring, cyano group, ethyl substituent, and iodine atom, which collectively contribute to its distinctive properties and reactivity.

The molecular formula of 4-Cyano-5-ethyl-2-iodobenzoic acid is C₁₁H₉INO₂, with a molecular weight of approximately 286.1 g/mol. The presence of the cyano group (-CN) imparts strong electron-withdrawing properties, while the iodine atom provides a powerful leaving group for various synthetic transformations. The ethyl substituent adds steric bulk and influences the compound's solubility and reactivity.

In the realm of pharmaceutical research, 4-Cyano-5-ethyl-2-iodobenzoic acid has shown promise as an intermediate in the synthesis of novel drugs. Its unique combination of functional groups makes it an attractive starting material for the development of compounds with potential therapeutic applications. Recent studies have explored its use in the synthesis of anti-inflammatory agents, anticancer drugs, and other bioactive molecules.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the use of 4-Cyano-5-ethyl-2-iodobenzoic acid as a key intermediate in the synthesis of a new class of selective COX-2 inhibitors. These inhibitors have shown significant anti-inflammatory effects with reduced gastrointestinal side effects compared to traditional NSAIDs. The researchers highlighted the importance of the cyano group in enhancing the selectivity and potency of the final compounds.

In addition to its pharmaceutical applications, 4-Cyano-5-ethyl-2-iodobenzoic acid has also found use in materials science. Its iodine atom makes it a valuable precursor for the synthesis of organometallic compounds and coordination complexes, which are essential in catalysis and materials science. A study published in Advanced Materials in 2023 demonstrated the use of this compound in the preparation of highly efficient photocatalysts for water splitting reactions. The researchers noted that the presence of the cyano group significantly enhanced the photocatalytic activity by improving charge separation and transfer.

The synthetic versatility of 4-Cyano-5-ethyl-2-iodobenzoic acid is further exemplified by its role in cross-coupling reactions, particularly Suzuki-Miyaura coupling and Stille coupling. These reactions are widely used in organic synthesis to form carbon-carbon bonds, making this compound an indispensable reagent for synthetic chemists. A recent review article in Organic Letters highlighted several case studies where this compound was used as a key building block in the synthesis of complex natural products and pharmaceuticals.

Safety considerations are paramount when handling any chemical compound, and 4-Cyano-5-ethyl-2-iodobenzoic acid is no exception. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in a well-ventilated area or fume hood.

In conclusion, 4-Cyano-5-ethyl-2-iodobenzoic acid (CAS No. 1807034-27-0) is a multifaceted compound with a wide range of applications in pharmaceutical research and materials science. Its unique chemical structure makes it an invaluable reagent for synthetic chemists and a promising intermediate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its importance in modern chemistry.